Cas no 2137640-53-8 (Imidazo[1,2-a]pyrazin-3-amine, 2-ethyl-)

• Product Name: Imidazo[1,2-a]pyrazin-3-amine, 2-ethyl-
• CAS No: 2137640-53-8
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 5258036
• Update Time: 2025-05-19

Imidazo[1,2-a]pyrazin-3-amine, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazin-3-amine, 2-ethyl-

• Inchi： 1S/C8H10N4/c1-2-6-8(9)12-4-3-10-5-7(12)11-6/h3-5H,2,9H2,1H3
• InChI Key： GCUDKPTVPAGPIO-UHFFFAOYSA-N
• SMILES： C12=NC(CC)=C(N)N1C=CN=C2

Additional information on Imidazo[1,2-a]pyrazin-3-amine, 2-ethyl-

Comprehensive Analysis of Imidazo[1,2-a]pyrazin-3-amine, 2-ethyl- (CAS No. 2137640-53-8) in Modern Pharmaceutical Research

The compound Imidazo[1,2-a]pyrazin-3-amine, 2-ethyl- (CAS No. 2137640-53-8) has garnered significant attention in recent years due to its unique structural properties and potential applications in drug discovery. As a derivative of the imidazo[1,2-a]pyrazine scaffold, this molecule exhibits remarkable versatility in medicinal chemistry, particularly in the development of kinase inhibitors and GPCR-targeted therapies. Researchers are increasingly focusing on this compound as a privileged structure for designing novel bioactive molecules, especially in oncology and neurological disorder treatments.

Recent studies highlight the growing importance of imidazo[1,2-a]pyrazine derivatives in addressing current pharmaceutical challenges, including drug resistance and selectivity issues. The 2-ethyl substitution in CAS 2137640-53-8 has shown promising effects on molecular interactions with biological targets, as evidenced by computational docking studies and in vitro assays. This aligns with the increasing demand for small molecule modulators in precision medicine approaches, where compounds like 2-ethyl-imidazo[1,2-a]pyrazin-3-amine offer tunable pharmacophores for target-specific drug design.

The synthesis and characterization of 2137640-53-8 have been extensively documented in peer-reviewed journals, with particular emphasis on its structure-activity relationship (SAR) profiles. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm the high purity and stability of this compound under various conditions, making it suitable for long-term research applications. These properties answer frequent queries from researchers about the storage stability and handling requirements of specialized heterocyclic compounds.

In the context of current pharmaceutical trends, Imidazo[1,2-a]pyrazin-3-amine, 2-ethyl- represents a valuable building block for fragment-based drug discovery. Its moderate molecular weight and balanced lipophilicity (as predicted by QSAR models) make it particularly attractive for developing blood-brain barrier permeable compounds. This addresses a critical need in CNS drug development, where many researchers search for solutions to the challenges of neurotherapeutic delivery.

Patent literature reveals growing commercial interest in CAS 2137640-53-8, with several applications filed for its use in combination therapies. The compound's ability to serve as a molecular scaffold for diverse therapeutic targets has positioned it as a focus area in high-throughput screening programs. These developments respond to the pharmaceutical industry's ongoing search for novel chemical entities with improved safety profiles and target specificity.

From a regulatory perspective, 2-ethyl-imidazo[1,2-a]pyrazin-3-amine has been included in several preclinical studies investigating its metabolic pathways and toxicity profiles. Recent data suggests favorable ADME properties, with particular advantages in oral bioavailability compared to similar heterocyclic compounds. These findings address common concerns among medicinal chemists regarding the optimization of lead compounds for clinical development.

The commercial availability of 2137640-53-8 from specialty chemical suppliers has facilitated its adoption in academic and industrial research settings. Quality control certifications, including HPLC purity reports and spectroscopic characterization data, ensure researchers can reliably reproduce experimental results. This availability directly responds to frequent searches for reliable sources of research chemicals with comprehensive documentation.

Looking forward, the scientific community anticipates expanded applications of Imidazo[1,2-a]pyrazin-3-amine, 2-ethyl- in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitor design. Its structural features enable diverse modifications while maintaining core pharmacophoric elements, making it a versatile tool for addressing current drug discovery challenges. These potential applications align with growing interest in next-generation therapeutic modalities across the pharmaceutical landscape.